N-(3,4-difluorophenyl)-N'-(trifluoroacetyl)urea

• Molecular Formula: C9H5F5N2O2
• Molecular Weight: 268.14 g/mol
• IUPAC Name: N-[(3,4-difluorophenyl)carbamoyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C9H5F5N2O2/c10-5-2-1-4(3-6(5)11)15-8(18)16-7(17)9(12,13)14/h1-3H,(H2,15,16,17,18)
• InChI Key: ODGWOQMQVFBFHO-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1NC(=O)NC(=O)C(F)(F)F)F)F

Description

N-(3,4-difluorophenyl)-N'-(trifluoroacetyl)urea, commonly known as DFTU, is a chemical compound that has been extensively studied for its potential applications in various scientific research fields. DFTU is a urea derivative that has been synthesized through a series of chemical reactions, and it has been found to possess unique properties that make it an attractive candidate for many research applications.

Mechanism of Action

The mechanism of action of DFTU is not yet fully understood, but it is believed to involve the inhibition of various enzymes and other biomolecules. DFTU has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, carbonic anhydrase, and urease. It has also been shown to inhibit the growth of various cancer cell lines and to have antimicrobial activity against several bacterial and fungal species.
Biochemical and Physiological Effects:
DFTU has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzyme activity, the modulation of gene expression, and the induction of apoptosis in cancer cells. DFTU has also been shown to have anti-inflammatory and antioxidant properties, and it has been investigated for its potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

DFTU has several advantages as a tool for scientific research, including its unique chemical properties, its ability to inhibit enzyme activity, and its potential as a drug candidate. However, there are also several limitations to its use in lab experiments, including its toxicity and the complexity of its synthesis.

Future Directions

There are several future directions for research on DFTU, including the investigation of its potential as a drug candidate for the treatment of various diseases, the development of new synthesis methods, and the exploration of its mechanisms of action. Additionally, DFTU could be used as a tool to study the structure and function of enzymes and other biomolecules, and it could be investigated for its potential as a drug delivery agent. Overall, DFTU is a promising compound that has the potential to make significant contributions to scientific research in a variety of fields.

Synthesis Methods

The synthesis of DFTU involves the reaction of 3,4-difluoroaniline with trifluoroacetic anhydride and urea in the presence of a catalyst. The resulting product is then purified through various methods, including recrystallization and column chromatography. The synthesis of DFTU is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

DFTU has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, DFTU has been investigated for its potential as a novel drug candidate for the treatment of various diseases, including cancer and infectious diseases. In biochemistry, DFTU has been used as a tool to study the structure and function of enzymes and other biomolecules. In pharmacology, DFTU has been studied for its potential as a drug delivery agent and as a tool to study drug metabolism and pharmacokinetics.